Cas no 33829-03-7 (2H-Indol-2-one, 1,3-dihydro-3-[(3-methylphenyl)imino]-)

• Product Name: 2H-Indol-2-one, 1,3-dihydro-3-[(3-methylphenyl)imino]-
• CAS No: 33829-03-7
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 1460602
• PubChem ID: 135419595
• Update Time: 2025-04-20

2H-Indol-2-one, 1,3-dihydro-3-[(3-methylphenyl)imino]- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-3-[(3-methylphenyl)imino]-
• 3-(3-methylanilino)indol-2-one
• DTXSID00353801
• 33829-03-7
• AKOS001700332
• STK749468
• Oprea1_481324
• (3E)-3-[(3-METHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE
• Oprea1_810927
• (3E)-3-[(3-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one
• AKOS024342798
• CCG-277039
• 3-M-TOLYLIMINO-1,3-DIHYDRO-INDOL-2-ONE

• Inchi： 1S/C15H12N2O/c1-10-5-4-6-11(9-10)16-14-12-7-2-3-8-13(12)17-15(14)18/h2-9H,1H3,(H,16,17,18)
• InChI Key： GRSXDGMHXFMYDY-UHFFFAOYSA-N
• SMILES： O=C1/C(/C2C=CC=CC=2N1)=N\C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46